Cas no 1221725-45-6 (4-(Trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid)

• Product Name: 4-(Trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• CAS No: 1221725-45-6
• MF: C₇H₈F₃NO₂
• MW: 195.139132499695
• MDL: MFCD19442688
• CID: 5206576
• PubChem ID: 47003506
• Update Time: 2026-03-06

4-(Trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• 4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylicacid
• (1r,4r)-4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• 4-(Trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

• MDL： MFCD19442688
• Inchi： 1S/C7H8F3NO2/c8-7(9,10)5-1-6(2-5,4(12)13)11-3-5/h11H,1-3H2,(H,12,13)
• InChI Key： XRVRWZGQQKRCEH-UHFFFAOYSA-N
• SMILES： FC(C12CNC(C(=O)O)(C1)C2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: -1.5
• Topological Polar Surface Area: 49.3